2-methylidene-4-(oxan-2-yloxy)butanal
Description
“2-methylidene-4-(oxan-2-yloxy)butanal” is a complex organic compound. The name suggests it contains an oxane (a six-membered ring containing one oxygen atom and five carbon atoms), a methylidene group (a carbon atom double-bonded to two other carbon atoms), and a butanal group (a four-carbon aldehyde) .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the oxane ring and the introduction of the aldehyde and methylidene groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups in the molecule. The oxane ring provides a cyclic structure, while the methylidene and aldehyde groups contribute to the reactivity of the compound .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the aldehyde group, which is typically quite reactive. The compound could undergo a variety of reactions, including nucleophilic addition and oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar aldehyde group could influence its solubility in different solvents .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methylidene-4-(oxan-2-yloxy)butanal involves the reaction of 2-methyl-3-buten-2-ol with oxirane in the presence of a Lewis acid catalyst, followed by oxidation of the resulting alcohol with a mild oxidizing agent.", "Starting Materials": [ "2-methyl-3-buten-2-ol", "oxirane", "Lewis acid catalyst", "mild oxidizing agent" ], "Reaction": [ "Step 1: Add oxirane dropwise to a solution of 2-methyl-3-buten-2-ol in anhydrous dichloromethane, under an inert atmosphere and in the presence of a Lewis acid catalyst.", "Step 2: Stir the reaction mixture at room temperature for several hours, until complete consumption of the starting material is observed by TLC.", "Step 3: Quench the reaction with saturated aqueous sodium bicarbonate solution and extract the organic layer with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography on silica gel, using a mixture of hexane and ethyl acetate as eluent.", "Step 6: Dissolve the purified product in a mixture of methanol and water, and add a mild oxidizing agent such as sodium chlorite or sodium periodate.", "Step 7: Stir the reaction mixture at room temperature for several hours, until complete oxidation of the alcohol to the aldehyde is observed by TLC.", "Step 8: Quench the reaction with saturated aqueous sodium bisulfite solution and extract the organic layer with dichloromethane.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product, 2-methylidene-4-(oxan-2-yloxy)butanal." ] } | |
CAS RN |
2307808-11-1 |
Product Name |
2-methylidene-4-(oxan-2-yloxy)butanal |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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